Cas no 2172433-97-3 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpropanoic acid
• CAS No: 2172433-97-3
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6361063
• PubChem ID: 165820305
• Update Time: 2025-06-14

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpropanoic acid
• 2172433-97-3
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)butanamido]-2-methylpropanoic acid
• EN300-1543142

• Inchi： 1S/C26H32N2O5/c1-15(2)23(24(29)27-13-16(3)25(30)31)17(4)28-26(32)33-14-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,15-17,22-23H,13-14H2,1-4H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： OPWIWEKZZBWBLV-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C(NCC(C(=O)O)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpropanoic acid

Comprehensive Analysis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpropanoic acid (CAS No. 2172433-97-3): Applications and Innovations

The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpropanoic acid (CAS No. 2172433-97-3) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a branched alkyl chain, makes it a valuable building block for designing peptide-based therapeutics and biomaterials. Researchers are increasingly exploring its role in drug delivery systems and precision medicine, aligning with the growing demand for targeted therapies.

In recent years, the scientific community has focused on Fmoc-amino acids like 2172433-97-3 due to their compatibility with solid-phase peptide synthesis (SPPS). This method is pivotal for developing peptide drugs, a market projected to exceed $50 billion by 2025. The compound’s steric hindrance and hydrophobic properties enable controlled self-assembly, a feature leveraged in nanomedicine for creating stimuli-responsive carriers. Such innovations address trending searches like "peptide-based cancer treatment" and "smart drug release," highlighting its relevance in cutting-edge research.

The Fmoc group in CAS 2172433-97-3 offers orthogonal protection, a critical advantage for multi-step organic synthesis. This aligns with industry demands for high-purity intermediates, as seen in forums discussing "how to optimize peptide yield." Additionally, its 2-methylpropanoic acid moiety enhances solubility in non-polar solvents, a trait explored in "green chemistry" initiatives to reduce organic waste. These attributes position the compound as a sustainable choice for pharmaceutical manufacturing.

Beyond therapeutics, 2172433-97-3 is investigated for bioengineering applications. Its ability to form stable hydrogels under mild conditions answers queries like "biocompatible scaffolds for tissue engineering." Studies also suggest potential in biosensing, where its fluorescent properties could detect biomarkers—a hotspot given the rise of personalized diagnostics. Such versatility underscores why this compound is trending in PubMed and Google Scholar searches.

Quality control of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpropanoic acid relies on advanced HPLC and mass spectrometry, topics frequently searched by QC analysts. Suppliers emphasize ≥95% purity, catering to stringent GMP standards. As the peptide synthesis market grows, CAS 2172433-97-3 remains a high-demand reagent, with patents citing its use in next-generation biologics—answering the surge in "peptide drug formulation" queries.

In conclusion, CAS 2172433-97-3 exemplifies innovation at the intersection of chemistry and biotechnology. Its applications span from therapeutic development to advanced materials, resonating with global trends like "AI-driven drug discovery" and "sustainable pharma." As research evolves, this compound will likely play a central role in addressing 21st-century healthcare challenges.